AM 92016 Hydrochloride
Overview
Description
AM 92016 Hydrochloride is a specific blocker of the time-dependent delayed rectifier potassium current . It is devoid of any β-adrenoceptor blocking activity . It exhibits proarrhythmic and prohypertensive activity in vivo .
Molecular Structure Analysis
The molecular formula of AM 92016 Hydrochloride is C19H24Cl2N2O4S.HCl . Its molecular weight is 483.84 . The chemical name is 1-(4-Methanesulfonamidophenoxy)-3-(N-methyl-3,4-dichlorophenylethylamino)-2-propanol hydrochloride .Physical And Chemical Properties Analysis
AM 92016 Hydrochloride is a white solid . It is soluble to 50 mM in water and to 100 mM in DMSO . It should be stored at room temperature, away from moisture and light .Scientific Research Applications
AM 92016 Hydrochloride: A Comprehensive Analysis of Scientific Research Applications
Cardiac Electrophysiology: AM 92016 Hydrochloride is known to be a specific inhibitor of the delayed rectifier potassium current (IK), which plays a crucial role in cardiac electrophysiology. By inhibiting this current, AM 92016 can significantly increase the action potential duration in ventricular cells of guinea-pigs and rabbits, affecting the repolarization levels .
Neurological Research: The inhibition of the delayed rectifier potassium current by AM 92016 Hydrochloride can also have implications in neurological research. The IK current is involved in setting the resting membrane potential and shaping the action potential in neurons. By modulating this current, researchers can study the effects on nerve impulse duration and neuronal excitability .
Pharmacological Studies: As a reference standard for pharmacological research, AM 92016 Hydrochloride’s role as an IK inhibitor allows for the exploration of its therapeutic potential in conditions where modulation of potassium currents is beneficial, such as certain cardiac arrhythmias .
Drug Development: The specific inhibitory action of AM 92016 Hydrochloride on IK channels presents opportunities for drug development, particularly for disorders related to abnormal potassium channel function .
Safety And Hazards
properties
IUPAC Name |
N-[4-[3-[2-(3,4-dichlorophenyl)ethyl-methylamino]-2-hydroxypropoxy]phenyl]methanesulfonamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24Cl2N2O4S.ClH/c1-23(10-9-14-3-8-18(20)19(21)11-14)12-16(24)13-27-17-6-4-15(5-7-17)22-28(2,25)26;/h3-8,11,16,22,24H,9-10,12-13H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TXOARFPCQOBODS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCC1=CC(=C(C=C1)Cl)Cl)CC(COC2=CC=C(C=C2)NS(=O)(=O)C)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25Cl3N2O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
483.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
AM 92016 Hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-cyano-N-[(4,6-dimethyl-2-oxo-1H-pyridin-3-yl)methyl]-1-pentan-3-ylindole-4-carboxamide](/img/structure/B560131.png)
![(3S)-7-[2-(hydroxyamino)-2-oxoethoxy]-N-(4-methoxyphenyl)-2-(2-propan-2-ylpentanoyl)-3,4-dihydro-1H-isoquinoline-3-carboxamide](/img/structure/B560148.png)
